- Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light, World Intellectual Property Organization, , ,
Cas no 4837-20-1 (4-(Difluoromethoxy)benzoic acid)
4-(Difluoromethoxy)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoromethoxy group at the para position of the benzoic acid ring. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where the difluoromethoxy group can improve metabolic stability and bioavailability. The compound exhibits favorable reactivity for further functionalization, such as esterification or amidation, making it valuable in the development of bioactive molecules. Its high purity and consistent quality ensure reliable performance in research and industrial applications. The electron-withdrawing nature of the difluoromethoxy group also influences the acidity and reactivity of the carboxylic acid moiety.
4837-20-1 structure
Product Name:4-(Difluoromethoxy)benzoic acid
CAS No:4837-20-1
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD00221454
CID:45353
PubChem ID:24870637
Update Time:2025-05-28
4-(Difluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethoxy)benzoic acid
- p-(Difluoromethoxy)benzoic Acid
- α,α-Difluoro-p-anisic Acid
- 4-Difluoromethoxy-benzoic acid
- Benzoic acid, 4-(difluoromethoxy)-
- PubChem3933
- 4-difluoromethoxybenzoic acid
- 4-difluoromethoxy benzoic acid
- BSNNYLYELGBSBA-UHFFFAOYSA-N
- HMS1763K06
- alpha,alpha-Difluoro-p-anisic Acid
- BCP20506
- 4 - Difluoromethoxy - benzoic acid
- STK299276
- RW3406
- DTXSID70353232
- 4-(Difluoromethoxy)benzoicacid
- AK-968/13278120
- CS-W016829
- AMY39613
- EN300-00033
- AKOS000104680
- A20368
- 4-(Difluoromethoxy)benzoic acid, 98%
- FT-0602315
- CK1061
- 4837-20-1
- MFCD00221454
- D4762
- Z56899181
- 4-[(Difluoromethyl)oxy]benzoic acid
- SY011864
- F1575-0123
- SCHEMBL1018588
- AS-18835
- ALBB-000308
- BBL038042
- DB-051548
- DTXCID80304295
-
- MDL： MFCD00221454
- Inchi： 1S/C8H6F2O3/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H,11,12)
- InChI Key： BSNNYLYELGBSBA-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C(=O)O)=CC=1)F
- BRN： 2615223
Computed Properties
- Exact Mass: 188.02900
- Monoisotopic Mass: 188.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: White powder
- Melting Point: 168.0 to 172.0 deg-C
- Boiling Point: 272.1°C at 760 mmHg
- PSA: 46.53000
- LogP: 1.98620
- Solubility: Uncertain
4-(Difluoromethoxy)benzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
4-(Difluoromethoxy)benzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Difluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004831-1g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004831-10g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 97% | 10g |
￡58.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138896-1g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | ≥98% | 1g |
¥59.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138896-25g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | ≥98% | 25g |
¥891.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138896-5g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | ≥98% | 5g |
¥223.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026173-1g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 98% | 1g |
￥35 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026173-5g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 98% | 5g |
￥362 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026173-25g |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 98% | 25g |
￥1070 | 2024-05-23 | |
| TRC | D447638-100mg |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D447638-250mg |
4-(Difluoromethoxy)benzoic acid |
4837-20-1 | 250mg |
$75.00 | 2023-05-18 |
4-(Difluoromethoxy)benzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C
Reference
- Catalytic radical difluoromethoxylation of arenes and heteroarenes, Chemical Science, 2019, 10(11), 3217-3222
4-(Difluoromethoxy)benzoic acid Raw materials
4-(Difluoromethoxy)benzoic acid Preparation Products
4-(Difluoromethoxy)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4837-20-1)4-(Difluoromethoxy)benzoic acid
Order Number:A20368
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):233.0
Email:sales@amadischem.com
4-(Difluoromethoxy)benzoic acid Related Literature
-
Zhihui Shao,Yujie Wang,Yaqian Liu,Qian Wang,Xiaoling Fu,Qiang Liu Org. Chem. Front. 2018 5 1248
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4837-20-1)4-(Difluoromethoxy)benzoic acid
Purity:99%
Quantity:100g
Price ($):233.0